[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-[2-(3-methoxyanilino)-2-oxoethoxy]benzoate

• IUPAC Name: [2-[(1-cyanocyclopentyl)amino]-2-oxoethyl] 4-[2-(3-methoxyanilino)-2-oxoethoxy]benzoate
• InChI: InChI=1S/C24H25N3O6/c1-31-20-6-4-5-18(13-20)26-21(28)14-32-19-9-7-17(8-10-19)23(30)33-15-22(29)27-24(16-25)11-2-3-12-24/h4-10,13H,2-3,11-12,14-15H2,1H3,(H,26,28)(H,27,29)
• InChI Key: WJBNLLIHJJZHCL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)NC(=O)COC2=CC=C(C=C2)C(=O)OCC(=O)NC3(CCCC3)C#N
• Molecular Formula: C24H25N3O6
• Molecular Weight: 451.5 g/mol

Description

[2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-[2-(3-methoxyanilino)-2-oxoethoxy]benzoate is a useful research compound. Its molecular formula is C24H25N3O6 and its molecular weight is 451.479. The purity is usually 95%.
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Scientific Research Applications

1. Synthesis and Structural Analysis

• In the synthesis of heterocyclic compounds, this chemical structure has been utilized. For instance, research conducted by Ukrainets et al. (2014) demonstrated the synthesis of 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid through a cyclization process involving similar chemical structures. This research is pivotal in understanding the chemical behavior of complex organic molecules (Ukrainets et al., 2014).

2. Antioxidant and Anti-inflammatory Applications

• Sahoo et al. (2011) synthesized a series of compounds related to this chemical structure, demonstrating good antioxidant properties. These molecules showed potency close to ascorbic acid and also exhibited anti-inflammatory activity, highlighting potential therapeutic applications of these compounds (Sahoo, Subudhi, & Swain, 2011).

3. Antimycobacterial Properties

• Tengler et al. (2013) explored the antimycobacterial properties of compounds related to this chemical structure. They synthesized a series of compounds and performed primary in vitro screening against mycobacterial species, finding that some derivatives showed higher activity than standard treatments. This suggests potential applications in treating mycobacterial infections (Tengler et al., 2013).

4. Photopolymerization

• Guillaneuf et al. (2010) reported the use of a compound structurally similar to [2-[(1-Cyanocyclopentyl)amino]-2-oxoethyl] 4-[2-(3-methoxyanilino)-2-oxoethoxy]benzoate in photopolymerization processes. This research indicates the potential utility of such compounds in material sciences, particularly in the field of polymer chemistry (Guillaneuf et al., 2010).